N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl}methyl)cyclopent-3-ene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl}methyl)cyclopent-3-ene-1-carboxamide involves complex chemical reactions, highlighting the intricacies of creating such molecules. For example, the synthesis of related fluoropyridinyl and piperazine derivatives has been explored for their potential as PET tracers and for their high affinity towards certain receptors, demonstrating the synthetic challenges and innovations in this domain (García et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds akin to this compound is critical for their function and interaction with biological targets. Structural analyses often involve computational and experimental methods to determine the conformation and reactivity of these molecules. The importance of the triazine heterocycle, as discussed in the context of soluble epoxide hydrolase inhibitors, emphasizes the role of specific structural features in achieving desired biological activities (Thalji et al., 2013).
Chemical Reactions and Properties
The chemical reactivity and properties of compounds like this compound are fundamental for their potential applications. Studies on similar molecules have explored their ability to undergo specific reactions, such as nucleophilic displacement and aminomethylation, which are pivotal in synthesizing targeted molecules with high specificity and activity (Dotsenko et al., 2012).
Physical Properties Analysis
The physical properties, including solubility, melting point, and stability, are crucial for the practical use of these compounds. For instance, the design and synthesis of bridgehead fluoromethyl analogs of certain antagonists demonstrate the significance of modifying physical properties to enhance metabolic stability and receptor affinity (Hussainy et al., 2011).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity with different functional groups, is essential for the application of these compounds in various fields, including medicinal chemistry and materials science. The development of potent inhibitors and the evaluation of their inhibitory activity against specific targets illustrate the depth of analysis required to elucidate these properties and their implications for drug design and other applications (Schroeder et al., 2009).
properties
IUPAC Name |
N-ethyl-N-[[1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl]methyl]cyclopent-3-ene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31FN2O/c1-2-25(22(26)20-9-3-4-10-20)17-19-8-6-13-24(16-19)14-12-18-7-5-11-21(23)15-18/h3-5,7,11,15,19-20H,2,6,8-10,12-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OASDGSHHHQHLAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCN(C1)CCC2=CC(=CC=C2)F)C(=O)C3CC=CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.